Cas no 113028-05-0 (1-Benzyl-4-(3-bromopropyl)piperidine)

113028-05-0 structure
Product name:1-Benzyl-4-(3-bromopropyl)piperidine
1-Benzyl-4-(3-bromopropyl)piperidine Chemical and Physical Properties
Names and Identifiers
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- 1-Benzyl-4-(3-bromopropyl)piperidine
- DB-250304
- 113028-05-0
- SCHEMBL8883264
-
- Inchi: InChI=1S/C15H22BrN/c16-10-4-7-14-8-11-17(12-9-14)13-15-5-2-1-3-6-15/h1-3,5-6,14H,4,7-13H2
- InChI Key: WMUQBTCPHHEEGR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 295.09356Da
- Monoisotopic Mass: 295.09356Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 3.2Ų
1-Benzyl-4-(3-bromopropyl)piperidine Related Literature
-
Noemí Vila,Pedro Besada,Dolores Vi?a,Mattia Sturlese,Stefano Moro,Carmen Terán RSC Adv. 2016 6 46170
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